Cas no 1872215-70-7 (5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 1872215-70-7
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6585216
• PubChem ID: 126976904
• Update Time: 2025-06-28

5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1851423
• 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine
• 1872215-70-7

• Inchi： 1S/C10H15N3/c1-13(2)10-4-3-8(7-12-10)9-5-11-6-9/h3-4,7,9,11H,5-6H2,1-2H3
• InChI Key： PKETULUPWOAOTR-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NC(=CC=2)N(C)C)C1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine

Introduction to 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine (CAS No. 1872215-70-7)

5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1872215-70-7, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The presence of both azetidine and dimethylpyridine moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The azetidin-3-yl substituent is a cyclic amine with a five-membered ring, which is known to be a common motif in biologically active compounds. This structural feature often contributes to interactions with biological targets, such as enzymes and receptors, due to its ability to mimic natural amino acid residues. In contrast, the N,N-dimethylpyridin-2-amine moiety introduces basicity and lipophilicity, which can influence the compound's solubility, permeability, and overall pharmacokinetic profile. These characteristics make 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine a promising scaffold for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The combination of azetidine and pyridine rings in 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine aligns with the growing interest in such structures for their potential to exhibit diverse biological activities. For instance, studies have shown that azetidine derivatives can serve as inhibitors or modulators of various enzymatic pathways, while pyridine-based compounds are frequently incorporated into drugs due to their favorable pharmacokinetic properties.

One of the most compelling aspects of 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity or selectivity for specific biological targets. For example, modifications at the nitrogen atoms of the azetidine ring or the pyridine moiety can fine-tune the compound's interactions with proteins, leading to improved therapeutic efficacy. Such modifications are often guided by computational modeling and experimental screening, ensuring that the final drug candidates are optimized for their intended use.

The synthesis of 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The choice of reagents and reaction conditions can significantly impact the outcome, making it essential for chemists to employ robust methodologies to ensure reproducibility and scalability.

In recent years, there has been a surge in interest regarding structure-based drug design (SBDD), where the three-dimensional structure of biological targets is used to guide the development of new drugs. 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-amine serves as an excellent candidate for SBDD due to its well-defined structure and predictable interactions with biological molecules. By integrating computational techniques such as molecular docking and homology modeling, researchers can predict how this compound might bind to its target proteins, providing insights into its potential biological effects.

The pharmaceutical industry has also embraced green chemistry principles in recent years, aiming to develop more sustainable synthetic routes for drug candidates like 5-(azetidin-3-yl)-N,N-dimethylpyridin-2-am ine. This approach involves minimizing waste generation, reducing energy consumption, and using environmentally benign reagents. Such efforts not only contribute to cost efficiency but also align with global initiatives to promote sustainable practices in chemical manufacturing.

Another area of interest is the exploration of 5-(azetidin -3 -yl)-N,N-dimethylpyridin -2 -amine's potential in treating various diseases. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, or anticancer properties. These findings are particularly exciting because they highlight the compound's broad therapeutic applicability. Further research is needed to validate these claims through rigorous testing in vitro and in vivo models.

The role of CAS No. 1872215 -70 -7 in facilitating research cannot be overstated. The unique identifier ensures that scientists worldwide can accurately reference this compound in their studies, fostering collaboration and accelerating scientific progress. As more researchers delve into the potential of 5-(azetidin -3 -yl)-N,N-dimethylpyridin -2 -amine, it is expected that new applications and derivatives will emerge, further solidifying its importance in pharmaceutical chemistry.

In conclusion, 5-(azetidin -3 -yl)-N,N-dimethylpyridin -2 -amine represents a fascinating compound with significant potential in drug discovery and development。 Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, make it a valuable asset for researchers seeking novel therapeutic agents。 As science continues to evolve, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges。